![molecular formula C18H17ClF3NO2 B10894290 4-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]butanamide](/img/structure/B10894290.png)
4-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]butanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(4-CHLORO-2-METHYLPHENOXY)-N~1~-[2-(TRIFLUOROMETHYL)PHENYL]BUTANAMIDE is a synthetic organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of a chlorinated phenoxy group and a trifluoromethyl-substituted phenyl group, making it a subject of interest in various fields of scientific research.
Properties
Molecular Formula |
C18H17ClF3NO2 |
|---|---|
Molecular Weight |
371.8 g/mol |
IUPAC Name |
4-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]butanamide |
InChI |
InChI=1S/C18H17ClF3NO2/c1-12-11-13(19)8-9-16(12)25-10-4-7-17(24)23-15-6-3-2-5-14(15)18(20,21)22/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,23,24) |
InChI Key |
YROXVIRYZVRSBJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OCCCC(=O)NC2=CC=CC=C2C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(4-CHLORO-2-METHYLPHENOXY)-N~1~-[2-(TRIFLUOROMETHYL)PHENYL]BUTANAMIDE typically involves the reaction of 4-chloro-2-methylphenol with 2-(trifluoromethyl)benzoyl chloride under basic conditions to form the intermediate ester. This intermediate is then subjected to amidation with butanamide under controlled conditions to yield the final product .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and optimized reaction conditions to ensure maximum yield and purity. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time to achieve consistent results .
Chemical Reactions Analysis
Types of Reactions
4-(4-CHLORO-2-METHYLPHENOXY)-N~1~-[2-(TRIFLUOROMETHYL)PHENYL]BUTANAMIDE undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorinated phenoxy group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Lithium aluminum hydride and sodium borohydride are commonly used reducing agents.
Substitution: Nucleophiles such as amines and thiols can be used under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenolic oxides, while reduction can produce alcohols or amines .
Scientific Research Applications
4-(4-CHLORO-2-METHYLPHENOXY)-N~1~-[2-(TRIFLUOROMETHYL)PHENYL]BUTANAMIDE has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.
Biology: Studied for its potential biological activity and interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-(4-CHLORO-2-METHYLPHENOXY)-N~1~-[2-(TRIFLUOROMETHYL)PHENYL]BUTANAMIDE involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL ISOCYANATE: Shares a similar trifluoromethyl-substituted phenyl group but differs in its functional groups and reactivity.
4-[4-CHLORO-3-(TRIFLUOROMETHYL)-PHENYL]-4-PIPERIDINOL: Another compound with a trifluoromethyl-substituted phenyl group, used in analgesic research.
Uniqueness
4-(4-CHLORO-2-METHYLPHENOXY)-N~1~-[2-(TRIFLUOROMETHYL)PHENYL]BUTANAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
